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Compound of Interest

Compound Name: Pentryl

Cat. No.: B1208548

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the explosive properties of
Pentryl and Tetryl, two significant nitramine explosives. The following sections detail their
performance characteristics, supported by experimental data, and outline the methodologies

for key evaluative tests.

Comparative Analysis of Explosive Properties

The following table summarizes the key explosive properties of Pentryl and Tetryl based on
available experimental data.
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Property Pentryl Tetryl

Chemical Formula CsHsN6O11 C7HsNs0s
Molecular Weight 362.17 g/mol 287.144 g/mol [1]
Density 1.82 g/cm3[2] 1.73 g/cm3[1]

Detonation Velocity

~5000 m/s at 0.80 g/cm?3

7,570 m/s[1][3]

Heat of Explosion

372.4 kcal/mol[2]

Not explicitly found, but related
thermochemical data is

available.

Heat of Formation

43.4 kcal/mol[2]

Data available from various

sources.

Heat of Combustion

911.1 kcal/mol[2]

-3510 + 4.6 kd/mol[4]

Melting Point

129°C (with slight

decomposition)[2]

129.5°C[1]

Explosion Temperature

Explodes at 235°C (in 3

seconds)

Explodes when heated above
187°C[1][5]

Impact Sensitivity

Less sensitive than Tetryl

Sensitive[1]

Friction Sensitivity

Somewhat more sensitive than
Tetryl[6]

Sensitive[1]

Trauzl Lead Block Test

15.8 cc expansion[6]

13.8 cc expansion[6]

Lead Block Compression Test

18.5 mm shortening[6]

16.6 mm shortening[6]

Experimental Protocols
Synthesis of Pentryl and Tetryl

The synthesis of Pentryl and Tetryl involves multi-step chemical reactions. A generalized

workflow for their production is outlined below.
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Pentryl Synthesis Tetryl Synthesis
2,4-Dinitrochlorobenzene Dimethylaniline
' ;
Condensation with Ethanolamine Dissolution in Sulfuric Acid
' ;
2,4-Dinitrophenylaminoethanol Nitration with Nitric and Sulfuric Acids
' ;
Nitration Tetryl
'
Pentryl

Click to download full resolution via product page

Figure 1: Comparative Synthesis Pathways of Pentryl and Tetryl.

Pentryl Synthesis: The preparation of Pentryl typically involves the nitration of 2,4-
dinitrophenylaminoethanol[2]. This precursor is synthesized by the condensation of 2,4-
dinitrochlorobenzene with ethanolamine.

Tetryl Synthesis: A common method for synthesizing Tetryl is by dissolving dimethylaniline in
concentrated sulfuric acid, followed by nitration with a mixture of nitric and sulfuric acids[7]. An
alternative route involves the reaction of 2,4-dinitrochlorobenzene with methylamine to form
dinitrophenyl methylamine, which is then nitrated[7].

Detonation Velocity Measurement
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The detonation velocity, a critical performance parameter, is the speed at which the detonation
wave propagates through the explosive.

Methodology: Dautriche Method

A widely used technique for measuring detonation velocity is the Dautriche method. This
method involves inserting a detonating cord of known detonation velocity into the explosive
charge at two points a measured distance apart. The collision point of the two detonation
waves within the cord allows for the calculation of the explosive's detonation velocity.

Sensitivity Testing

The sensitivity of an explosive to external stimuli such as impact and friction is a crucial safety
and handling parameter.

Impact Sensitivity (Fall Hammer Test)
This test determines the energy required to cause an explosive to detonate under impact.

Experimental Workflow: Impact Sensitivity
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Prepare Sample (e.g., 40 mm3 powder)

,

Place sample between two steel studs within a guide sleeve

;

Position the assembly on the anvil of the drop hammer apparatus

;

Set the drop height of the hammer (determines impact energy)

Y

Release the hammer

Y

Observe for signs of detonation (e.g., flash, sound, smoke)

N\

Record result (go/no-go)

\

Adjust drop height based on the result (Bruceton method)

v

Determine the 50% probability of detonation
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Place a small amount of explosive on a porcelain plate

i

Lower a porcelain pin onto the sample

/

Apply a specific load to the pin using a weighted arm

l

Move the porcelain plate back and forth once

l

Observe for any reaction (e.g., explosion, spark, smoke)

N

Record the result

\

Adjust the load for the next test

v

Determine the lowest load that causes a reaction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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